Cas no 5392-40-5 (Citral)

Citral Properties

Names and Identifiers

• 3,7-Dimethylocta-2,6-dienal
• 2,6-Octadienal, 3,7-dimethyl-
• 3,7-Dimethyl-1,2,6-octadienal
• 3,7-Dimethyll-2,6-octadienal
• 3,7-dimethyl-octa-2,6-dienal
• 6-Octadienal,3,7-dimethyl-2
• cis,trans-Citral
• cis-Citral
• Citral (cis- and trans- mixture)
• (2E)-3,7-Dimethylocta-2,6-dienal
• 3,7-Dimethyl-2,6-octadienal
• Citral
• CITRAL(CIS- AND TRANS- MIX)(AS)
• 3,7-dimethyl-2,6-octadien-1-al
• 3,7-Dimethyl-2,6-octadienal,Geranial and neral mixture
• GERANIAL
• gerznial
• LEMAROME
• LEMSYN
• lemsyngb
• NERAL
• 3,7-Dimethyl-2,6-octadienal (cis- and trans- mixture)
• WTEVQBCEXWBHNA-UHFFFAOYSA-N
• DSSTox_CID_4836
• DSSTox_RID_77549
• DSSTox_GSID_24836
• Dehydrogeraniol
• KSC270M6D
• 3,7-dimethyl-2,6-octandienal
• 3,7-dimethyl-2,6-octadiene-1-al
• Tox21_202093
• Tox21_300095
• TRA0033477
• NCGC002540
• Geranial
• Neral
• (Z)-Citral
• alpha-Citral
• beta-Citral
• Citral Z
• Neral (Z)-citral
• (E)-alpha-Citral
• trans-Citral
• lemonal
• (2Z)-3,7-dimethylocta-2,6-dienal
• (E)-Citral
• 3,7-Dimethyl 2,6-octadiene 1-al
• citral A
• (E)-Geranial
• citral B
• Citral (E/Z)
• +Expand

• MDL： MFCD00006997
• InChIKey： WTEVQBCEXWBHNA-UHFFFAOYSA-N
• Inchi： 1S/C10H16O/c1-9(2)5-4-6-10(3)7-8-11/h5,7-8H,4,6H2,1-3H3
• SMILES： O=C([H])C([H])=C(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]
• BRN： 1721871

Computed Properties

• Exact Mass: 152.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 152.12
• Heavy Atom Count: 11
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 152.23

Experimental Properties

• LogP: 2.87800
• PSA: 17.07000
• Merck: 2322
• Refractive Index: n20/D 1.487-1.489
  n20/D 1.488(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 229 °C(lit.)
• Melting Point: <-10°C
• Vapor Pressure: 0.2 mmHg ( 200 °C)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• FEMA: 2303
• Solubility: 0.42g/l
• Color/Form: Colorless or yellowish liquid with strong lemon flavor.
• Stability/Shelf Life: Stable. but readily isomerizes. Incompatible with alkalies, strong oxidizing agents, strong acids. Combustible. Air and light sensitive.
• Solubility: Soluble in ethanol, acetone, ethyl acetate and other organic solvents, insoluble in water and glycerol
• Sensitiveness: Sensitive to light; Sensitive to heat and air
• Density: 0.888 g/mL at 25 °C(lit.)
• Refractive Index: Index of refraction = 1.4860-1.4900 at 20 °C, not optically active
• Odor: Strong lemon odor

Citral Security Information

• Symbol: GHS07
• RTECS：RG5075000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S24/25-S37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R38; R43
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1760
• Hazard Statement： H315,H317
• Warning Statement： P280
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 36/38-43
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 4.96 g/kg (Opdyke)
• Explosive Limit：4.3-9.9%(V)
• HazardClass：8

Citral Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone